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For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemically resistant coatings are essential for protecting substrates from degradation due to
exposure to corrosive chemicals. In research, pharmaceutical, and drug development
environments, the integrity of equipment, containment areas, and laboratory surfaces is
paramount to preventing contamination and ensuring the accuracy of experimental results. This
document provides detailed application notes on the primary types of chemically resistant

coatings and protocols for their evaluation.

Types of Chemically Resistant Coatings

The selection of a chemically resistant coating is dictated by the specific chemical environment,
temperature, and mechanical stress the coated surface will endure. The primary polymer bases
for these coatings include epoxies, polyurethanes, fluoropolymers, and phenolics.
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o Epoxy Coatings: These are versatile coatings known for their excellent adhesion, chemical
resistance, and durability.[1] Epoxy coatings, particularly novolac epoxies, offer superior
resistance to strong acids, alkalis, and organic solvents due to their highly cross-linked
molecular structure.[2] They are widely used for floors, tank linings, and secondary
containment areas.[1][3]

o Polyurethane Coatings: Polyurethane coatings provide excellent resistance to abrasion,
impact, and a broad range of chemicals. They are often used as a topcoat over an epoxy
primer to enhance durability and provide UV resistance for outdoor applications.

e Fluoropolymer Coatings: Fluoropolymers, such as PTFE (polytetrafluoroethylene), FEP
(fluorinated ethylene propylene), and PFA (perfluoroalkoxy), are known for their exceptional
chemical inertness and high-temperature resistance.[4] They are commonly used in
applications requiring non-stick surfaces and resistance to aggressive solvents and acids.

e Phenolic Coatings: Phenolic coatings are recognized for their high resistance to
concentrated acids, solvents, and high temperatures.[4][5] They are often used for lining
tanks and vessels that store corrosive materials.

Factors Influencing Chemical Resistance

The performance of a chemically resistant coating is not solely dependent on the polymer
base. Several other factors play a crucial role:

o Polymer Base: The fundamental choice of polymer dictates the general chemical resistance
profile.[4]

» Additives and Crosslinking Agents: The incorporation of additives and the density of
crosslinking within the polymer matrix significantly enhance the coating's resilience to
chemical attack.[4]

o Curing Process: Proper and complete curing is critical to forming a dense, impermeable film
that can effectively resist chemical penetration.[4]

o Environmental Conditions: The concentration of the chemical, the temperature of exposure,
and the duration of contact all influence the coating's performance.[4]
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Data Presentation: Chemical Resistance of Coatings

The following tables summarize the chemical resistance of various coating types to a range of
chemicals. The ratings are based on immersion testing at ambient temperature unless
otherwise specified.

Table 1: Chemical Resistance of Epoxy Coatings

Chemical Bisphenol A Epoxy Novolac Epoxy
Acids

Acetic Acid (10%) Good Excellent
Hydrochloric Acid (37%) Fair Excellent
Nitric Acid (10%) Fair Good
Sulfuric Acid (70%) Good Excellent
Sulfuric Acid (98%) Poor Good[6]
Alkalis

Sodium Hydroxide (50%) Excellent Excellent
Ammonium Hydroxide (28%) Excellent Excellent
Solvents

Acetone Fair Good
Ethanol Good Excellent
Isopropyl Alcohol Excellent Excellent
Toluene Good Excellent
Xylene Good Excellent

Table 2: Chemical Resistance of Polyurethane Coatings
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Chemical Aromatic Polyurethane Aliphatic Polyurethane
Acids

Acetic Acid (10%) Fair Good
Hydrochloric Acid (10%) Good Excellent
Sulfuric Acid (10%) Good Excellent
Alkalis

Sodium Hydroxide (20%) Good Good
Solvents

Acetone Poor Fair
Ethanol Fair Good
Isopropyl Alcohol Good Excellent
Toluene Fair Good
Xylene Fair Good

Table 3: Chemical Resistance of Fluoropolymer Coatings (PTFE)
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Chemical Resistance Rating
Acids

Acetic Acid Excellent
Hydrochloric Acid (37%) Excellent
Nitric Acid (70%) Excellent
Sulfuric Acid (98%) Excellent
Alkalis

Sodium Hydroxide (50%) Excellent
Solvents

Acetone Excellent
Ethanol Excellent
Isopropyl Alcohol Excellent
Toluene Excellent
Xylene Excellent

Table 4: Chemical Resistance of Phenolic Coatings

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Chemical Resistance Rating
Acids

Acetic Acid (Glacial) Good

Hydrochloric Acid (37%) Excellent

Nitric Acid (10%) Good

Sulfuric Acid (98%)

Excellent[7]

Alkalis

Sodium Hydroxide (50%) Fair
Solvents

Acetone Fair
Ethanol Excellent
Isopropyl Alcohol Excellent
Toluene Good
Xylene Good

Experimental Protocols: Standard Test Methods

Accurate and reproducible evaluation of chemical resistance is critical for selecting the

appropriate coating. The following are detailed protocols for commonly used ASTM

International standard test methods.

ASTM D1308: Effect of Household Chemicals on Clear
and Pigmented Organic Finishes

This method is used to determine the effect of household chemicals on a coating, assessing

changes such as discoloration, change in gloss, blistering, softening, swelling, and loss of

adhesion.

Materials:
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Test panels with the cured coating

Reagents (e.g., distilled water, ethanol, vinegar, detergent solution, oils)[8]

Watch glasses (for covered spot test)

Pipettes or droppers

Cotton cloths

Procedure:

Panel Preparation: Ensure the coated test panels are prepared and cured according to the
manufacturer's specifications. The coating should be a continuous film.

Test Conditions: Conduct the test at a controlled temperature of 23 £ 2 °C and a relative
humidity of 50 + 5%.[9]

Spot Test (Covered): a. Place the test panel on a level surface. b. Using a pipette, place a
few drops of the test reagent onto the coated surface. c. Immediately cover the spot with a
watch glass.[9] This prevents evaporation and simulates a situation where an object is
placed on a recently cleaned surface.[10] d. The typical duration of the test is 1 hour, but can
be varied as agreed upon.

Spot Test (Open): a. Place the test panel on a level surface. b. Apply the test reagent to the
surface as in the covered test but do not cover it with a watch glass.[9] This allows the
reagent to be exposed to the air.

Immersion Test: a. Immerse the entire coated panel in the test reagent.

Evaluation: a. After the specified test duration, remove the reagent by wiping the area with a
clean cotton cloth. b. Visually inspect the test area for any changes in appearance, such as
discoloration, change in gloss, blistering, or swelling. c. Assess the softening of the coating
by touch or with a standardized tool. d. Evaluate adhesion loss using a method such as
ASTM D3359 (tape test). e. Report the results, detailing the reagent used, the test method
(open/covered spot or immersion), the duration of the test, and the observed effects.[8]
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ASTM G20: Chemical Resistance of Pipeline Coatings

This test method is used to evaluate the resistance of pipeline coatings to various chemical
reagents they might encounter in service.

Materials:

Coated pipe sections or panels

Test reagents (chosen to reflect service conditions)[11]

Immersion tank or vessel

Heating equipment (if testing at elevated temperatures)
Procedure:
o Sample Preparation: Prepare the coated specimens as specified.

o Test Environment: The choice of reagents, their concentration, the duration of immersion,
and the temperature should be selected to reflect the anticipated service conditions of the
pipeline.[11]

e Immersion: a. Immerse the coated specimens in the test reagent. The immersion can be full
or partial to evaluate the effects at the liquid-vapor interface.

o Test Duration: The duration of the test can be short-term (e.g., for screening unsuitable
materials) or long-term, depending on the application.[11]

o Evaluation: a. After the immersion period, remove the specimens from the reagent and clean
them as specified. b. Visually inspect the coating for signs of degradation such as blistering,
cracking, swelling, or discoloration. c. Conduct physical tests to assess any changes in the
coating's properties, such as adhesion, hardness, and flexibility. d. Report the test conditions
and the observed changes in the coating's properties.

ASTM D5402: Assessing the Solvent Resistance of
Organic Coatings Using Solvent Rubs
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This practice is used to assess the solvent resistance of a cured organic coating by rubbing it
with a solvent-saturated cloth. It is a common method to determine the degree of cure.

Materials:

Coated panels

Solvent (e.g., methyl ethyl ketone - MEK)

100% cotton cheesecloth[12]

Squeeze bottle for solvent
Procedure:

o Preparation: a. Select a flat, representative area of the cured coating. b. Measure the dry film
thickness of the coating in the test area.

e Solvent Rubbing: a. Fold the cheesecloth into a double-thick pad and saturate it with the
specified solvent to a dripping wet condition.[12] b. Wrap the saturated cloth around your
index finger. c. With moderate pressure, rub the coated surface with a back-and-forth motion.
One complete forward and backward stroke is a "double rub".[12] The rubs should be
performed at a rate of approximately one double rub per second.[12]

o Evaluation: a. Continue the rubbing for a specified number of double rubs or until the
substrate becomes visible. b. Record the number of double rubs required to expose the
substrate. c. After the test, visually inspect the cloth for any coating removal and the coating
surface for any marring or softening. d. Rate the solvent resistance based on the number of
double rubs and the degree of coating degradation.

Visualizations
Experimental and Logical Workflows

The following diagrams illustrate the workflows for selecting and testing chemically resistant
coatings.
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Caption: Workflow for selecting and testing chemically resistant coatings.
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Caption: Experimental workflow for ASTM D1308 chemical resistance testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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